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These application notes provide a comprehensive overview of the use of strontium chloride

(SrCl₂) as a tool in developmental biology research. The protocols detailed below are intended

for inducing parthenogenesis, studying embryogenesis, and investigating skeletal

development.

Introduction
Strontium chloride is a salt that has found significant application in developmental biology,

primarily due to the ability of the strontium ion (Sr²⁺) to mimic the effects of calcium (Ca²⁺) in

cellular processes. Its most prominent use is in the artificial activation of oocytes to initiate

embryonic development in the absence of fertilization (parthenogenesis). This is particularly

valuable in studies of assisted reproductive technologies and for creating genetically identical

embryos for research. Furthermore, strontium has been shown to influence skeletal

development in vertebrate models.

The primary mechanism of action for strontium in oocyte activation is the induction of

intracellular calcium oscillations.[1][2][3] These oscillations mimic the natural signal provided by

sperm during fertilization, leading to the completion of meiosis and the initiation of mitotic

divisions. Strontium is thought to act on the inositol 1,4,5-trisphosphate (InsP₃) receptor,

causing the release of calcium from intracellular stores.[1][2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13733270?utm_src=pdf-interest
https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://www.researchgate.net/publication/286502607_Mammalian_oocyte_activation_with_strontium_chloride_for_parthenogenesis_somatic_cell_nuclear_transfer_and_intracytoplasmic_sperm_injection
https://pdfs.semanticscholar.org/8dc2/78412164a8e7569377f72021d58df305d51e.pdf
https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://www.researchgate.net/publication/286502607_Mammalian_oocyte_activation_with_strontium_chloride_for_parthenogenesis_somatic_cell_nuclear_transfer_and_intracytoplasmic_sperm_injection
https://pdfs.semanticscholar.org/8dc2/78412164a8e7569377f72021d58df305d51e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Developmental Biology
Parthenogenetic Oocyte Activation: Strontium chloride is widely used to artificially activate

oocytes from various species, including mice, rats, buffalo, and humans.[1][2][4] This allows

for the study of early embryonic development without the genetic contribution of a male

gamete.

Somatic Cell Nuclear Transfer (SCNT): In cloning procedures, strontium chloride is often

used to activate the reconstructed oocyte after the transfer of a somatic cell nucleus.[2][5]

Studies of Skeletal Development: Strontium's chemical similarity to calcium allows it to be

incorporated into mineralizing tissues. This property is utilized in studies of bone and

cartilage development, particularly in model organisms like zebrafish.[6]

Protocol 1: Parthenogenetic Activation of
Mammalian Oocytes
This protocol is optimized for the activation of mouse oocytes but can be adapted for other

mammalian species.

Materials:

Strontium chloride (SrCl₂)

Calcium-free culture medium (e.g., M16, CZB, or KSOM)[1][5]

Cytochalasin B (CB) (optional)[1][5]

6-Dimethylaminopurine (6-DMAP) (optional)

Mature metaphase II (MII) oocytes

Standard cell culture incubator (37°C, 5% CO₂)

Procedure:

Prepare Activation Medium:
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Prepare a stock solution of 1 M SrCl₂ in ultrapure water.

On the day of the experiment, prepare the activation medium by adding SrCl₂ to a

calcium-free culture medium to a final concentration of 10 mM.[1]

If using, supplement the medium with 5 µg/mL of Cytochalasin B to prevent polar body

extrusion and ensure diploidy.[1]

Pre-warm the activation medium to 37°C in a 5% CO₂ incubator.

Oocyte Collection and Preparation:

Collect mature MII oocytes from superovulated female mice.

If cumulus cells are present, remove them by brief incubation in hyaluronidase.

Wash the denuded oocytes in a fresh, pre-warmed culture medium.

Activation:

Transfer the oocytes to the pre-warmed activation medium containing 10 mM SrCl₂.

Incubate the oocytes for 2.5 to 6 hours.[1][5] The optimal incubation time can vary

between species and experimental goals.

For some applications, a subsequent incubation in a medium containing a protein kinase

inhibitor like 6-DMAP may be beneficial for development.[1]

Post-Activation Culture:

After incubation, thoroughly wash the oocytes in a fresh, pre-warmed culture medium to

remove the strontium chloride.

Culture the activated oocytes in a standard embryo culture medium and monitor for signs

of activation (e.g., pronuclear formation, cleavage).

Experimental Workflow for Oocyte Activation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://pubmed.ncbi.nlm.nih.gov/23297500/
https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Activation

Post-Activation

Collect Mature MII Oocytes

Remove Cumulus Cells (if present)

Wash Oocytes

Incubate Oocytes for 2.5-6 hours

Prepare 10 mM SrCl2 in Ca2+-free medium
(+/- Cytochalasin B)

Wash Oocytes to Remove SrCl2

Culture in Standard Embryo Medium

Monitor for Activation and Development
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Preparation

Exposure & Development

Analysis

Collect Fertilized Zebrafish Embryos

Prepare SrCl2 Solutions in Embryo Medium

Expose Embryos to SrCl2 Concentrations

Incubate at 28.5°C

Daily Observation for Toxicity

Fix Larvae (e.g., 5-7 dpf)

Stain with Alcian Blue & Alizarin Red S

Image Stained Larvae

Quantify Mineralization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://www.researchgate.net/publication/286502607_Mammalian_oocyte_activation_with_strontium_chloride_for_parthenogenesis_somatic_cell_nuclear_transfer_and_intracytoplasmic_sperm_injection
https://pdfs.semanticscholar.org/8dc2/78412164a8e7569377f72021d58df305d51e.pdf
https://epubs.icar.org.in/index.php/IJVASR/article/view/147388
https://epubs.icar.org.in/index.php/IJVASR/article/view/147388
https://epubs.icar.org.in/index.php/IJVASR/article/view/147388
https://pubmed.ncbi.nlm.nih.gov/23297500/
https://pubmed.ncbi.nlm.nih.gov/23297500/
https://pubmed.ncbi.nlm.nih.gov/23992868/
https://pubmed.ncbi.nlm.nih.gov/23992868/
https://www.benchchem.com/product/b13733270#protocol-for-strontium-chloride-treatment-in-developmental-biology-studies
https://www.benchchem.com/product/b13733270#protocol-for-strontium-chloride-treatment-in-developmental-biology-studies
https://www.benchchem.com/product/b13733270#protocol-for-strontium-chloride-treatment-in-developmental-biology-studies
https://www.benchchem.com/product/b13733270#protocol-for-strontium-chloride-treatment-in-developmental-biology-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13733270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

